Cas no 1355178-78-7 (2-(4-Fluoro-phenyl)-1-isobutyl-piperidine)

• Product Name: 2-(4-Fluoro-phenyl)-1-isobutyl-piperidine
• CAS No: 1355178-78-7
• MF: C₁₅H₂₂FN
• MW: 235.340287685394
• CID: 5149925
• Update Time: 2025-09-23

2-(4-Fluoro-phenyl)-1-isobutyl-piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(4-Fluoro-phenyl)-1-isobutyl-piperidine

• Inchi： 1S/C15H22FN/c1-12(2)11-17-10-4-3-5-15(17)13-6-8-14(16)9-7-13/h6-9,12,15H,3-5,10-11H2,1-2H3
• InChI Key： ADLZENUUNMHKFE-UHFFFAOYSA-N
• SMILES： N1(CC(C)C)CCCCC1C1=CC=C(F)C=C1

Additional information on 2-(4-Fluoro-phenyl)-1-isobutyl-piperidine

Recent Advances in the Study of 2-(4-Fluoro-phenyl)-1-isobutyl-piperidine (CAS: 1355178-78-7)

The compound 2-(4-Fluoro-phenyl)-1-isobutyl-piperidine (CAS: 1355178-78-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, mechanisms of action, and potential clinical applications. This research brief aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its significance in drug discovery and development.

One of the key areas of interest in recent research has been the compound's interaction with specific biological targets. Preliminary studies suggest that 2-(4-Fluoro-phenyl)-1-isobutyl-piperidine exhibits selective binding affinity towards certain neurotransmitter receptors, particularly those involved in the modulation of central nervous system (CNS) activity. This has led to investigations into its potential use in treating neurological disorders such as depression, anxiety, and chronic pain. The compound's ability to cross the blood-brain barrier (BBB) efficiently further enhances its therapeutic prospects for CNS-related conditions.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. Studies have demonstrated that 2-(4-Fluoro-phenyl)-1-isobutyl-piperidine may possess anti-proliferative properties against certain cancer cell lines. Mechanistic studies indicate that the compound may interfere with key signaling pathways involved in cell cycle regulation and apoptosis. These findings have spurred further investigations into its potential as a chemotherapeutic agent or as an adjunct therapy in combination with existing treatments.

The synthesis and optimization of 2-(4-Fluoro-phenyl)-1-isobutyl-piperidine have also been a focus of recent research efforts. Novel synthetic routes have been developed to improve yield and purity, while structure-activity relationship (SAR) studies have been conducted to identify key structural modifications that enhance its pharmacological profile. These advancements are crucial for the compound's progression through the drug development pipeline and eventual clinical translation.

Pharmacokinetic and toxicological evaluations of 2-(4-Fluoro-phenyl)-1-isobutyl-piperidine have provided valuable insights into its safety profile and metabolic fate in biological systems. Recent preclinical studies have reported favorable absorption, distribution, metabolism, and excretion (ADME) properties, with no significant adverse effects observed at therapeutic doses. These findings support the continued investigation of this compound as a potential drug candidate.

Looking ahead, researchers are focusing on several key directions for further study of 2-(4-Fluoro-phenyl)-1-isobutyl-piperidine. These include detailed mechanistic studies to fully elucidate its molecular targets, expanded preclinical testing in relevant disease models, and the development of more potent and selective analogs. The compound's unique chemical structure and promising biological activities make it a valuable scaffold for future drug discovery efforts in multiple therapeutic areas.

In conclusion, the recent research on 2-(4-Fluoro-phenyl)-1-isobutyl-piperidine (CAS: 1355178-78-7) highlights its potential as a versatile pharmacophore with applications in CNS disorders and oncology. The growing body of evidence supporting its biological activities, combined with advances in its synthesis and optimization, positions this compound as an important focus for future pharmaceutical research. Continued investigation and development may lead to novel therapeutic agents derived from this promising chemical scaffold.